Cas no 2172603-52-8 (1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol)

• Product Name: 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• CAS No: 2172603-52-8
• MF: C₉H₁₂F₃N₃O
• MW: 235.206292152405
• CID: 6212544
• PubChem ID: 165734347
• Update Time: 2025-06-15

1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol
• 2172603-52-8
• EN300-1593671
• [1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-yl]methanol

• Inchi： 1S/C9H12F3N3O/c10-9(11,12)8-7(5-16)13-14-15(8)4-3-6-1-2-6/h6,16H,1-5H2
• InChI Key： IAXLSKNSBVXKDZ-UHFFFAOYSA-N
• SMILES： FC(C1=C(CO)N=NN1CCC1CC1)(F)F

Computed Properties

• Exact Mass: 235.09324650g/mol
• Monoisotopic Mass: 235.09324650g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.2
• Topological Polar Surface Area: 50.9Ų

Additional information on 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol

Introduction to 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172603-52-8)

The compound 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol, identified by its CAS number 2172603-52-8, represents a significant advancement in the field of pharmaceutical chemistry. This molecule, featuring a trifluoromethyl substituent and a cyclopropylethyl side chain, has garnered attention due to its unique structural and functional properties. The presence of a triazol ring further enhances its potential as a building block in drug discovery and development.

Recent studies have highlighted the importance of trifluoromethyl groups in medicinal chemistry, as they can modulate metabolic stability, lipophilicity, and binding affinity. In particular, the incorporation of trifluoromethyl into heterocyclic frameworks has been associated with improved pharmacokinetic profiles in various therapeutic areas. The compound in question exemplifies this trend, demonstrating how such modifications can influence molecular behavior.

The cyclopropylethyl moiety adds another layer of complexity to this molecule, contributing to its overall steric environment. This structural feature has been explored in recent research for its potential to enhance binding interactions with biological targets. The combination of a trifluoromethyl group and a cyclopropylethyl side chain creates a scaffold that is both rigid and adaptable, making it an attractive candidate for further investigation.

One of the most compelling aspects of this compound is its connection to the broader field of triazole derivatives. Triazoles have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The specific derivative 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol builds upon these findings by introducing additional functional groups that may enhance its biological activity. This approach aligns with the current trend in drug design toward the creation of multifunctional molecules capable of addressing complex diseases.

In the context of drug discovery, the synthesis and characterization of this compound represent a significant step forward. The introduction of novel structural motifs can lead to the identification of new therapeutic agents with improved efficacy and reduced side effects. The use of computational methods to predict the biological activity of such molecules has become increasingly prevalent, and this compound serves as an excellent example for such studies.

Furthermore, the role of fluorine-containing compounds in medicinal chemistry cannot be overstated. Fluorine atoms can significantly alter the properties of molecules, including their pharmacokinetic behavior. The presence of a trifluoromethyl group in this compound underscores its potential as a lead structure for further optimization. Recent advances in fluorination techniques have made it possible to introduce fluorine atoms into complex molecules with high precision, enabling researchers to fine-tune the properties of their targets.

The structural features of 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol also make it an interesting candidate for studying enzyme interactions. The trifluoromethyl group can serve as a hydrogen bond acceptor or participate in hydrophobic interactions with biological targets. Similarly, the cyclopropylethyl side chain can influence binding through steric effects. These interactions are critical for understanding how drugs recognize and interact with their targets at the molecular level.

Recent publications have begun to explore the use of such derivatives in combination therapies. The ability to design molecules that can interact with multiple targets simultaneously has become increasingly important in treating multifactorial diseases. The compound under discussion could be a key component in such strategies, offering a platform for developing dual-action or multi-target drugs.

The synthesis of this compound also highlights advancements in synthetic methodologies. Modern techniques allow for the efficient construction of complex molecules with high yields and purity. These methods are essential for producing sufficient quantities of compounds for preclinical studies and eventual clinical trials. The ability to synthesize derivatives like this one quickly and reliably is crucial for accelerating drug discovery pipelines.

In conclusion, 1-(2-cyclopropylethyl)-5-(trifluoromethyl)-1H-1,2,3-triazol-4-ylmethanol (CAS No. 2172603-52-8) represents a promising advancement in pharmaceutical chemistry. Its unique structural features, including the presence of a trifluoromethyl group and a cyclopropylethyl side chain within a triazole framework, make it an attractive candidate for further investigation. The compound's potential applications in drug discovery and its alignment with current trends in medicinal chemistry underscore its significance as a building block for novel therapeutic agents.